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Compound of Interest

Compound Name: 4-(Trimethoxysilyl)aniline
CAS No.: 33976-43-1
Cat. No.: B1266132
Get Quote
. J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Trimethoxysilyl)aniline (CAS: 33976-43-1). The information is
intended for researchers, scientists, and professionals in drug development to ensure the safe
handling and management of this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-(Trimethoxysilyl)aniline is
presented below. This information is critical for understanding its behavior and potential
hazards.
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Property Value

CAS Number 33976-43-1

Molecular Formula C9H15NO3Si

Molecular Weight 213.31 g/mol

Appearance Colorless to light yellow liquid

Soluble in organic solvents; reacts with

Solubility -
moisture.

Storage Temperature 2-8°C, Refrigerator

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 4-(Trimethoxysilyl)aniline is not readily
available, the hazards can be inferred from similar compounds like N-[3-
(Trimethoxysilyl)propyl]aniline. This related compound is known to cause severe skin burns and
eye damage, may trigger allergic skin reactions, and is suspected of causing genetic defects
and cancer.[1] Therefore, stringent safety precautions are mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Eye Protection

Chemical splash goggles and a face shield

should be worn to protect against splashes.

Skin Protection

A chemical-resistant lab coat or apron is
required. Full-body protection should be
considered for larger quantities or in case of a

significant spill risk.

Hand Protection

Chemical-resistant gloves are mandatory.
Nitrile, neoprene, or butyl rubber gloves are
recommended. Always inspect gloves for

integrity before use and replace them frequently.

Respiratory

Work should be conducted in a certified
chemical fume hood. If there's a risk of
inhalation, a NIOSH-approved respirator with an

appropriate cartridge should be used.

Click to download full resolution via product page

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation:

Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible.
Prepare all necessary equipment and reagents before handling the chemical.
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» Don the appropriate PPE as specified in the table above.
2. Handling:

e Conduct all manipulations of 4-(Trimethoxysilyl)aniline within the chemical fume hood.

e Avoid direct contact with skin, eyes, and clothing.

o Use compatible labware (e.g., glass, Teflon®).

o Keep the container tightly closed when not in use to prevent moisture contamination and
release of vapors.

3. Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove and dispose of contaminated PPE as hazardous waste.

e Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of 4-(Trimethoxysilyl)aniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Do not dispose of 4-(Trimethoxysilyl)aniline down the drain.

o Collect all waste, including unused chemical, reaction byproducts, and contaminated
materials (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous
waste container.

2. Container Management:

o Use a compatible, leak-proof container for waste collection.
o Keep the waste container securely closed and store it in a cool, dry, and well-ventilated area,
away from incompatible materials.

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through a licensed chemical waste
management company.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1266132/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-4-trimethoxysilyl-aniline
https://www.benchchem.com/product/b1266132/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-4-trimethoxysilyl-aniline
https://www.benchchem.com/product/b1266132/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-4-trimethoxysilyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e The primary recommended method of disposal is high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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